Cas no 2679835-84-6 (rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2679835-84-6
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5644763
• PubChem ID: 165919337
• Update Time: 2025-10-16

rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]cyclopropane-1-carboxylic acid
• EN300-28281985
• 2679835-84-6
• rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)10(18)15-3-1-6(2-4-15)7-5-8(7)9(16)17/h6-8H,1-5H2,(H,16,17)/t7-,8+/m0/s1
• InChI Key： XEDUZJNPHJHCOY-JGVFFNPUSA-N
• SMILES： FC(C(N1CCC(CC1)[C@@H]1C[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid

Introducing Rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic Acid (CAS No. 2679835-84-6): A Novel Compound with Significant Potential in Chemical and Pharmaceutical Research

Rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid, identified by its unique Chemical Abstracts Service (CAS) number 2679835-84-6, represents a cutting-edge compound that has garnered considerable attention in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate stereochemistry and functional groups, presents a promising platform for further exploration in drug discovery and molecular chemistry.

The structural framework of Rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid encompasses a cyclopropane ring appended to a piperidine moiety, both of which are strategically modified with specific substituents. The presence of the 2,2,2-trifluoroacetyl group introduces unique electronic and steric properties, making this compound a candidate for various applications in medicinal chemistry. The stereochemical configuration at the carbon centers (1R,2S) is particularly noteworthy, as it can influence the compound's biological activity and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways effectively. The cyclopropane ring is known for its ability to enhance binding affinity due to its rigid structure, while the piperidine ring offers a favorable pharmacophoric core for interaction with biological receptors. The combination of these features in Rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the field of drug design. The trifluoroacetyl group not only enhances lipophilicity but also introduces fluorine atoms that can participate in hydrogen bonding or π-stacking interactions with biological targets. These properties are particularly valuable in designing small molecules that require precise interactions with proteins or nucleic acids. Moreover, the stereochemistry of the molecule can be tailored to optimize binding affinity and selectivity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles significantly. In this context, Rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid stands out as a promising lead compound that could be further developed into a therapeutic agent.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of the cyclopropane ring is particularly challenging due to its strain-sensitive nature. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. The use of transition metal catalysis and asymmetric synthesis techniques has been instrumental in achieving the desired stereochemical outcomes.

Evaluation of the pharmacological properties of Rac-(1R,2S)-2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid is crucial for understanding its potential therapeutic applications. Preliminary studies have suggested that this compound exhibits interesting interactions with various biological targets. For instance, its ability to modulate enzyme activity or receptor binding could make it a valuable tool in treating neurological disorders or inflammatory conditions.

The role of computational chemistry and molecular modeling has been increasingly recognized in the design and optimization of drug candidates. By leveraging these tools, researchers can predict the binding modes and interactions of Rac-(1R,2S)-rac-(1R，